Cas no 20444-30-8 (Benzene, 1,5-bis(1,1-dimethylethyl)-3-methyl-2-nitro-)

• Product Name: Benzene, 1,5-bis(1,1-dimethylethyl)-3-methyl-2-nitro-
• CAS No: 20444-30-8
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 1393772
• PubChem ID: 825806
• Update Time: 2025-04-20

Benzene, 1,5-bis(1,1-dimethylethyl)-3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,5-bis(1,1-dimethylethyl)-3-methyl-2-nitro-
• 1,5-ditert-butyl-3-methyl-2-nitrobenzene
• 20444-30-8
• Oprea1_408886
• AE-562/12222066
• DTXSID40356533

• Inchi： 1S/C15H23NO2/c1-10-8-11(14(2,3)4)9-12(15(5,6)7)13(10)16(17)18/h8-9H,1-7H3
• InChI Key： UCVSJXYHULELEZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=C(C=C1C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 249.17299
• Monoisotopic Mass: 249.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14